Cas no 2166642-39-1 (2-methyl-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2166642-39-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6181013
• PubChem ID: 82413298
• Update Time: 2024-01-10

2-methyl-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1823173
• 2166642-39-1

• Inchi： 1S/C8H12N2O2/c1-5-4-6(10-9-5)8(2,3)7(11)12/h4H,1-3H3,(H,9,10)(H,11,12)
• InChI Key： FCQNHRDVYWSQCB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles